Cas no 111479-22-2 (Ethanone,1-[(2S)-2-(hydroxymethyl)-1-piperidinyl]-)

• Product Name: Ethanone,1-[(2S)-2-(hydroxymethyl)-1-piperidinyl]-
• CAS No: 111479-22-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 129288
• PubChem ID: 14043898
• Update Time: 2025-04-18

Ethanone,1-[(2S)-2-(hydroxymethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(2S)-2-(hydroxymethyl)-1-piperidinyl]-
• 2-Piperidinemethanol, 1-acetyl-, (2S)- (9CI)
• 2-PiperidineMethanol, 1-acetyl-, (2S)-
• 1-[(2S)-2-(HYDROXYMETHYL)PIPERIDIN-1-YL]ETHANONE
• 111479-22-2

• Inchi： 1S/C8H15NO2/c1-7(11)9-5-3-2-4-8(9)6-10/h8,10H,2-6H2,1H3/t8-/m0/s1
• InChI Key： FJMSUFXIECAXGE-QMMMGPOBSA-N
• SMILES： OC[C@@H]1CCCCN1C(C)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54